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Compound of Interest

Compound Name: Quinuclidin-3-one

Cat. No.: B120416

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Quinuclidin-3-one. The
following procedures are designed to ensure safe operational handling and disposal, mitigating
risks and building a foundation of laboratory safety.

Hazard Identification and Physicochemical Properties

Quinuclidin-3-one hydrochloride is an off-white powder that may cause irritation to the eyes,
skin, respiratory system, and digestive tract.[1] Its toxicological properties have not been fully
investigated, and exposure may lead to low blood pressure.[1] It is considered a combustible
solid and is toxic to aquatic life with long-lasting effects.[2][3]

Table 1: Physicochemical Data for Quinuclidin-3-one Hydrochloride

Property Value

CAS Number 1193-65-3

Molecular Formula C7H11:NO - HCI

Molecular Weight 161.63 g/mol [4]
Appearance Off-white powder[1]
Melting Point >300 °CJ[5][6]
Incompatible Materials Strong oxidizing agents[1]
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| Hazardous Decomposition | Hydrogen chloride, nitrogen oxides, carbon monoxide, carbon
dioxide[1] |

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Facilities must be equipped
with an eyewash station and a safety shower.[1]

Table 2: Required Personal Protective Equipment (PPE)

Protection Type Specification

Wear appropriate protective eyeglasses
or chemical safety goggles as described
by OSHA's eye and face protection
Eye/Face Protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1] Tight-
sealing safety goggles are recommended.

[5]

Wear appropriate chemical-resistant protective
) gloves (e.g., nitrile, neoprene).[7] Gloves must
Hand Protection ) )
be inspected before use and disposed of

properly after.[4]

] Wear appropriate protective clothing to prevent
Body Protection ]
skin exposure.[1]

| Respiratory Protection | A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions (e.g., dust generation) warrant respirator use.[1][4] For
nuisance exposures, a type N95 (US) or P1 (EU) particle respirator can be used.[4][6] |

Operational and Disposal Plans

Adherence to the following step-by-step procedures is critical for minimizing risk during
handling and disposal.
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Step-by-Step Handling Protocol

o Ventilation: Always handle Quinuclidin-3-one in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne concentrations low.[1]

» Avoid Contact: Prevent contact with eyes, skin, and clothing.[1] Avoid ingestion and
inhalation.[1]

o Prevent Dust Formation: Handle the solid carefully to avoid generating dust.[3][8]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,
or smoke in the handling area.[3] Contaminated clothing should be removed and washed
before reuse.[1]

o Storage: Keep the container tightly closed and store it in a cool, dry, well-ventilated area.[1]
[3] Store away from incompatible materials such as strong oxidants.[1]

Emergency and First Aid Procedures

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of

water for at least 15 minutes, occasionally
Eye Contact . .

lifting the upper and lower eyelids. Get

medical aid.[1]

Get medical aid. Flush skin with plenty of soap
Skin Contact and water for at least 15 minutes while removing

contaminated clothing and shoes.[1][4]

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation o o _
respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

| Ingestion | Get medical aid. Do NOT induce vomiting. If the person is conscious and alert,
rinse their mouth and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b120416?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/53921.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://datasheets.scbt.com/sc-254515.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11440923&countryCode=GB&language=en
https://pim-resources.coleparmer.com/sds/53921.pdf
https://datasheets.scbt.com/sc-254515.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://datasheets.scbt.com/sc-254515.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://www.capotchem.com/doc/msds_1193-65-3.do
https://pim-resources.coleparmer.com/sds/53921.pdf
https://pim-resources.coleparmer.com/sds/53921.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

mouth to an unconscious person.[1][4] |

Spill Response Protocol

Evacuate and Ventilate: Ensure adequate ventilation and evacuate non-essential personnel
from the area.[4]

Use PPE: Wear the appropriate personal protective equipment as outlined in Table 2.[3]
Containment: Prevent the spill from entering drains or waterways.[3]

Clean-up: For dry spills, clean up immediately.[1] Use dry clean-up procedures to avoid
generating dust.[3] Sweep or vacuum the material and place it into a suitable, sealed
container for disposal.[1][3]

Decontamination: Wash the spill area with soap and water after material pick-up is complete.

[1]

Waste Disposal Plan

Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.[5]

Disposal Method: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[4] Options may include burial in a licensed landfill or incineration in a
licensed apparatus with a suitable combustible material.[3]

Container Disposal: Dispose of contaminated packaging as unused product in accordance
with official regulations.[4]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Quinuclidin-3-

one, from initial preparation to final disposal.
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Caption: Workflow for safe handling of Quinuclidin-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Quinuclidin-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
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quinuclidin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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